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Compound Name: 1-Boc-homopiperazine

Cat. No.: B143305 Get Quote

Introduction

1-Boc-homopiperazine, also known by its systematic name tert-butyl 1,4-diazepane-1-

carboxylate, is a heterocyclic organic compound that serves as a crucial building block in

modern medicinal chemistry and pharmaceutical development.[1] Its structure features a

seven-membered diazepane ring, with one of the amine functionalities protected by a tert-

butoxycarbonyl (Boc) group. This mono-protection strategy is pivotal, as it allows for selective

chemical modification at the unprotected secondary amine, making it a versatile intermediate

for constructing complex molecular architectures.[1]

This technical guide provides an in-depth overview of 1-Boc-homopiperazine for researchers,

scientists, and drug development professionals. It covers its chemical and physical properties,

detailed experimental protocols for its synthesis, key applications in the synthesis of bioactive

molecules, analytical methods for quality control, and essential safety information.

Core Properties and Data
The fundamental properties of 1-Boc-homopiperazine are summarized below. This data is

essential for its handling, reaction setup, and characterization.
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Property Value Reference(s)

CAS Number 112275-50-0 [1][2]

Molecular Formula C₁₀H₂₀N₂O₂ [1][2]

Molecular Weight 200.28 g/mol [1][2]

Appearance Colorless to yellow liquid [1][2]

Boiling Point 95-110 °C at 0.5 mmHg [3]

Density 1.016 g/mL at 20 °C [3]

Refractive Index (n²⁰/D) 1.471

Solubility

Not miscible or difficult to mix

in water. Soluble in common

organic solvents.

[1][3]

Purity ≥ 98% (by GC or Titration) [2][4]

Identification and Registry Numbers
Identifier Value Reference(s)

MDL Number MFCD00276987 [1][2]

PubChem CID 2756058 [1][2]

Beilstein/REAXYS 7581789

Synonyms

tert-Butyl 1,4-diazepane-1-

carboxylate, 1-Boc-hexahydro-

1,4-diazepine, Boc-HomoPiz,

HPBOC

[2][3]

Synthesis of 1-Boc-homopiperazine
The most common laboratory synthesis involves the mono-protection of the commercially

available 1,4-diazepane (homopiperazine) using di-tert-butyl dicarbonate, commonly known as

Boc anhydride ((Boc)₂O).
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Experimental Protocol: N-Boc Protection of 1,4-
Diazepane
This protocol describes a standard procedure for the synthesis of 1-Boc-homopiperazine.[3]

Materials:

1,4-Diazepane (1.0 g, 9.780 mmol)

Di-tert-butyl dicarbonate ((Boc)₂O) (2.201 g, 9.780 mmol)

Acetic acid (19.6 mL)

Dichloromethane (DCM)

10% Sodium Hydroxide (NaOH) solution

Water

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

Prepare a solution of 1,4-diazepane (1.0 g) in acetic acid (9.8 mL).

In a separate flask, prepare a solution of di-tert-butyldicarbonate (2.201 g) in acetic acid (9.8

mL).

At room temperature, add the 1,4-diazepane solution to the di-tert-butyldicarbonate solution

with stirring.

Allow the reaction mixture to stir at room temperature for 24 hours.

After 24 hours, quench the reaction by adding water.

Adjust the pH of the aqueous mixture to 10 using a 10% NaOH solution. The solution should

be basic to ensure the deprotonation of any remaining amine salts.
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Transfer the mixture to a separatory funnel and extract the aqueous phase with

dichloromethane (2 x 15 mL).

Combine the organic layers and dry over anhydrous sodium sulfate or magnesium sulfate.

Filter off the drying agent and evaporate the solvent under reduced pressure to yield the

product, tert-butyl 1,4-diazepane-1-carboxylate (1-Boc-hexahydro-1,4-diazepine).

Expected Yield: ~90%

Synthesis Workflow Diagram
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Synthesis workflow for 1-Boc-homopiperazine.

Applications in Drug Development
1-Boc-homopiperazine is a versatile building block primarily used in the synthesis of

pharmaceutical compounds.[1] The presence of a free secondary amine allows for its

incorporation into larger molecules through reactions such as N-arylation, alkylation, amidation,

and reductive amination.

Key therapeutic areas where this scaffold is employed include:

Anticoagulants: It is a key component in the synthesis of novel Factor Xa (fXa) inhibitors,

which are a class of modern antithrombotic drugs used to prevent and treat blood clots.[3]

Histamine H3-Receptor Antagonists: Used in the development of antagonists for the H3

receptor, which are investigated for treating neurological disorders.[3]

Dipeptidyl Peptidase IV (DPP-IV) Inhibitors: Serves as a precursor for DPP-IV inhibitors, a

class of drugs used to treat type 2 diabetes.[3]

Generalized Application Workflow: Synthesis of
Pharmaceutical Intermediates
The following diagram illustrates a typical synthetic sequence where 1-Boc-homopiperazine is

coupled with an aryl halide, a common step in the synthesis of many drug candidates.
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Coupling Reaction

1-Boc-homopiperazine
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(e.g., Buchwald-Hartwig)
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N-Arylated Intermediate

Boc Deprotection
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Final Homopiperazine Derivative
(Ready for further modification)

Click to download full resolution via product page

Generalized workflow for drug intermediate synthesis.

Analytical and Quality Control Methods
Ensuring the purity of 1-Boc-homopiperazine is critical for its use in pharmaceutical synthesis.

A combination of chromatographic and spectroscopic techniques is employed for its quality

control.

Representative HPLC Purity Assay
While a specific, published HPLC method for 1-Boc-homopiperazine is not readily available, a

standard reverse-phase HPLC (RP-HPLC) method, typical for Boc-protected amines, can be

effectively used.[2] The following protocol serves as a starting point and may require

optimization.
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Instrumentation and Conditions:

HPLC System: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1%

trifluoroacetic acid (TFA). A typical gradient could be:

0-20 min, 5-95% B

20-25 min, 95% B

25-26 min, 95-5% B

26-30 min, 5% B

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection: UV at 210 nm (where the carbamate group absorbs).

Injection Volume: 10 µL.

Sample Preparation:

Dissolve a known concentration of 1-Boc-homopiperazine (e.g., 1 mg/mL) in the initial

mobile phase composition (95:5 Water:Acetonitrile with 0.1% TFA).

Filter the sample through a 0.45 µm syringe filter before injection to remove any particulate

matter.

Spectroscopic Characterization (NMR)
Nuclear Magnetic Resonance (NMR) spectroscopy is essential for structural confirmation.

While detailed spectral data is often proprietary to suppliers, the expected signals for ¹H and

¹³C NMR are predictable based on the structure.
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¹H NMR: Expected signals would include a large singlet around 1.4 ppm corresponding to

the nine equivalent protons of the tert-butyl (Boc) group. The protons on the diazepane ring

would appear as a series of multiplets in the 1.7-3.6 ppm range. The NH proton signal may

be broad and its chemical shift can be concentration-dependent.

¹³C NMR: The spectrum would show a characteristic signal for the quaternary carbon of the

Boc group around 80 ppm and the carbonyl carbon around 155 ppm. The carbons of the

diazepine ring would appear in the aliphatic region (approx. 25-55 ppm).

Safety and Handling
1-Boc-homopiperazine is classified as an irritant and requires careful handling in a laboratory

setting.

GHS Hazard Information
Category Description

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P280: Wear

protective gloves/eye protection/face

protection.P302+P352: IF ON SKIN: Wash with

plenty of water.P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Storage and Handling Recommendations:

Store in a cool, dry, and well-ventilated place, typically at 0-8 °C.[1][2]
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Keep the container tightly closed and store under an inert gas (e.g., Nitrogen or Argon) as

the compound can be sensitive to air.[3]

Handle only in a chemical fume hood.

Use personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat.

Conclusion
1-Boc-homopiperazine is a high-value chemical intermediate whose utility is firmly

established in the field of drug discovery and development. Its mono-protected nature offers a

strategic advantage for the regioselective synthesis of complex nitrogen-containing

heterocycles. A thorough understanding of its properties, synthesis, and handling, as detailed in

this guide, is essential for its effective and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b143305?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

